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Compound of Interest

Compound Name: Dopamine 3-O-sulfate

Cat. No.: B126184 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of all laboratory chemicals is a critical aspect of maintaining a secure work

environment and adhering to regulatory standards. This document provides essential, step-by-

step guidance for the proper disposal of Dopamine 3-O-sulfate, a metabolite of the

neurotransmitter dopamine.

Safety and Handling Precautions
According to its Safety Data Sheet (SDS), Dopamine 3-O-sulfate is not classified as a

hazardous substance under the Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals.[1] However, standard laboratory safety protocols should always be

followed.

Personal Protective Equipment (PPE):

Wear protective gloves.

Use safety glasses.

A lab coat is recommended.

General Handling:

Avoid inhalation of dust.[2]
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Prevent contact with skin and eyes.[3]

In case of a spill, pick up the material mechanically.[1]

Do not allow the substance to enter sewers or surface and ground water.[1]

Chemical and Physical Properties
A summary of the key physical and chemical properties of Dopamine 3-O-sulfate is provided

in the table below for easy reference.

Property Value

Molecular Formula C₈H₁₁NO₅S

Molecular Weight 233.24 g/mol [4]

Appearance Solid[4]

Melting Point 268 - 270 °C[4]

Water Hazard Class 1 (Slightly hazardous for water)[1]

Step-by-Step Disposal Protocol
As a non-hazardous substance, the disposal of Dopamine 3-O-sulfate is straightforward. The

primary goal is to prevent its entry into the water system and to manage the solid waste

appropriately.

For Solid Dopamine 3-O-Sulfate:

Collection:

Collect waste Dopamine 3-O-sulfate in a clearly labeled, sealed container. The container

should be appropriate for solid chemical waste.

Labeling:

Label the container as "Non-Hazardous Waste: Dopamine 3-O-sulfate".
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Disposal:

Dispose of the sealed container in the regular laboratory trash intended for non-hazardous

solid waste.

It is best practice to place the container directly into a larger dumpster to avoid handling by

custodial staff.[4]

For Empty Containers:

Decontamination:

Ensure that containers are free of any residual powder.

Defacing:

Deface or remove the original label to prevent misidentification.[4]

Disposal:

Dispose of the empty, defaced container in the regular trash.[4]

For Solutions Containing Dopamine 3-O-Sulfate:

While direct disposal of the solid is preferred, small quantities of aqueous solutions may be

permissible for drain disposal in some jurisdictions, provided the concentration is low and the

solution does not contain other hazardous materials. However, the most conservative and

recommended approach is to avoid drain disposal.

Solidification (if feasible):

If the solvent is water, consider evaporating the water in a fume hood to recover the solid

Dopamine 3-O-sulfate. Then, dispose of the solid as described above.

Collection as Non-Hazardous Liquid Waste:

If solidification is not practical, collect the solution in a container labeled "Non-Hazardous

Aqueous Waste: Dopamine 3-O-sulfate".
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Consult your institution's Environmental Health and Safety (EHS) office for guidance on

the disposal of non-hazardous liquid waste. Some institutions may have specific collection

procedures for this waste stream.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Dopamine 3-O-sulfate.
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Caption: Disposal workflow for Dopamine 3-O-sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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